Cas no 938-25-0 (1,2-Diaminonaphthalene)

• Product Name: 1,2-Diaminonaphthalene
• CAS No: 938-25-0
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 806246
• PubChem ID: 13648
• Update Time: 2025-04-19

1,2-Diaminonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,2-diamine
• 1,2-Diaminonaphthalene
• 1,2-DIAMINONAPHTHALENE ,BROWN SOLID
• 1,2-Naphthalenediamine
• 1,2-NAPHTHYLENEDIAMINE
• AmbkkkkK276
• diaminonaphthalene
• naphthalene-1,2-diyldiamine
• naphthalenediamine
• Naphthalin-1,2-diyldiamin
• NSC 62691
• 4-13-00-00337 (Beilstein Handbook Reference)
• naphthalene diamine
• 938-25-0
• A844716
• BRN 0637480
• SB75831
• AKOS006228444
• CS-0330151
• FT-0633153
• 38096-30-9
• NSC62691
• SCHEMBL64806
• 1,2-diaminonaphthalene, AldrichCPR
• DTXSID20870808
• NSC-62691
• Naphthalene, 1,2-diamino-
• G85907
• DB-057436

• MDL： MFCD00021546
• Inchi： 1S/C10H10N2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H,11-12H2
• InChI Key： NTNWKDHZTDQSST-UHFFFAOYSA-N
• SMILES： NC1C(=CC=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 288 ºC
• Boiling Point: 273.29°C (rough estimate)
• Refractive Index: 1.6057 (estimate)
• PSA: 52.04000
• LogP: 3.16660

1,2-Diaminonaphthalene Security Information

• Hazard Category Code： 22-40
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes